Cas no 5039-32-7 (17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,11-dione)

• Product Name: 17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,11-dione
• CAS No: 5039-32-7
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 2730965
• PubChem ID: 541130
• Update Time: 2025-04-21

17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,11-dione Chemical and Physical Properties

Names and Identifiers

• 17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,11-dione
• HMS3079B16
• DTXSID30337270
• Pregna-1,4-diene-3,11,2-trione
• NCIOpen2_008092
• 5039-32-7
• SMR001559393
• CHEMBL2130796
• MLS002693438

• Inchi： 1S/C21H26O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h8-10,15-17,19H,4-7,11H2,1-3H3
• InChI Key： YZZVVLUNOZJXCM-UHFFFAOYSA-N
• SMILES： O=C1CC2(C)C(C(C)=O)CCC2C2CCC3=CC(C=CC3(C)C21)=O

Computed Properties

• Exact Mass: 326.18819469g/mol
• Monoisotopic Mass: 326.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives